![molecular formula C13H14N2O2S B148218 5-Ethoxy-N-methyl-2-phenyloxazole-4-carbothioamide CAS No. 128242-95-5](/img/structure/B148218.png)
5-Ethoxy-N-methyl-2-phenyloxazole-4-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Ethoxy-N-methyl-2-phenyloxazole-4-carbothioamide, also known as EPMC, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. EPMC is a member of the oxazole family and has a molecular formula of C12H13NO2S.
Mechanism of Action
The mechanism of action of 5-Ethoxy-N-methyl-2-phenyloxazole-4-carbothioamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in the growth and proliferation of cancer cells, fungi, and bacteria. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. In addition, this compound has been shown to inhibit the activity of chitin synthase, an enzyme that is involved in the synthesis of the cell wall of fungi.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation. In addition, this compound has been shown to have antioxidant properties, which could potentially be useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Ethoxy-N-methyl-2-phenyloxazole-4-carbothioamide in lab experiments is that it is relatively easy to synthesize and purify. In addition, this compound has been shown to have a broad range of biological activities, making it a potential candidate for the development of new drugs. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 5-Ethoxy-N-methyl-2-phenyloxazole-4-carbothioamide. One potential direction is to investigate its potential use as a therapeutic agent in the treatment of cancer, fungal and bacterial infections, and other diseases. Another potential direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective drugs. In addition, future research could focus on optimizing the synthesis method of this compound to improve its yield and purity.
Synthesis Methods
The synthesis of 5-Ethoxy-N-methyl-2-phenyloxazole-4-carbothioamide involves the reaction of 2-phenyl-2-oxazoline with ethyl isothiocyanate and then with methyl iodide. The reaction yields this compound as a white crystalline solid with a melting point of 148-149°C. The synthesis method of this compound has been reported in the literature, and it is a relatively simple process that can be carried out in a laboratory setting.
Scientific Research Applications
5-Ethoxy-N-methyl-2-phenyloxazole-4-carbothioamide has been investigated for its potential use as a therapeutic agent in the treatment of various diseases. Studies have shown that this compound exhibits anticancer, antifungal, and antibacterial properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to inhibit the growth of fungi and bacteria, making it a potential candidate for the development of new antifungal and antibacterial drugs.
properties
CAS RN |
128242-95-5 |
---|---|
Molecular Formula |
C13H14N2O2S |
Molecular Weight |
262.33 g/mol |
IUPAC Name |
5-ethoxy-N-methyl-2-phenyl-1,3-oxazole-4-carbothioamide |
InChI |
InChI=1S/C13H14N2O2S/c1-3-16-13-10(12(18)14-2)15-11(17-13)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,14,18) |
InChI Key |
FXZNIHMLKWZBFS-UHFFFAOYSA-N |
SMILES |
CCOC1=C(N=C(O1)C2=CC=CC=C2)C(=S)NC |
Canonical SMILES |
CCOC1=C(N=C(O1)C2=CC=CC=C2)C(=S)NC |
synonyms |
5-ETHOXY-N-METHYL-2-PHENYLOXAZOLE-4-CARBOTHIOAMIDE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.